Cas no 88540-91-4 (Guanidine, [4-(4-chloro-3-nitrophenyl)-2-thiazolyl]-)

Guanidine, [4-(4-chloro-3-nitrophenyl)-2-thiazolyl]- structure
88540-91-4 structure
Product Name:Guanidine, [4-(4-chloro-3-nitrophenyl)-2-thiazolyl]-
CAS No:88540-91-4
MF:C10H8ClN5O2S
MW:297.720818519592
CID:629324
PubChem ID:20216412
Update Time:2025-04-19

Guanidine, [4-(4-chloro-3-nitrophenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Guanidine, [4-(4-chloro-3-nitrophenyl)-2-thiazolyl]-
    • 2-[4-(4-chloro-3-nitrophenyl)-1,3-thiazol-2-yl]guanidine
    • N''-[4-(4-Chloro-3-nitrophenyl)-1,3-thiazol-2-yl]guanidine
    • 88540-91-4
    • SCHEMBL3610837
    • DTXSID20603693
    • Inchi: 1S/C10H8ClN5O2S/c11-6-2-1-5(3-8(6)16(17)18)7-4-19-10(14-7)15-9(12)13/h1-4H,(H4,12,13,14,15)
    • InChI Key: VGPUDEPKYMMURA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])C1=CSC(/N=C(\N)/N)=N1

Computed Properties

  • Exact Mass: 297.0087234g/mol
  • Monoisotopic Mass: 297.0087234g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 151Ų
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